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Compound of Interest

Compound Name: Isoguvacine Hydrochloride

Cat. No.: B133983

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of Isoguvacine Hydrochloride, a selective

GABAA receptor agonist.

Hazard Identification and Personal Protective
Equipment

Isoguvacine Hydrochloride is classified as a hazardous substance. It is crucial to use
appropriate Personal Protective Equipment (PPE) to minimize exposure and ensure personal
safety.

Hazard Classifications:

» Skin Corrosion/Irritation: Category 2[1][2]

o Serious Eye Damage/Eye Irritation: Category 2A[1]

o Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[1][2]
Signal Word: Warning[1][2]

Hazard Statements:
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e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

A comprehensive summary of recommended PPE is provided in the table below.

Personal Protective
Equipment (PPE)

Specification

Purpose

Hand Protection

Protective gloves (e.g., nitrile
rubber).

To prevent skin contact and

irritation.[1]

Eye/Face Protection

Safety glasses with side-
shields or goggles. A face
shield may be required in
situations with a higher risk of
splashing.[1][3]

To protect eyes from dust and
splashes, preventing serious

irritation.[1]

Skin and Body Protection

Protective clothing, such as a

lab coat. For larger quantities

or increased exposure risk, an
impervious gown is

recommended.[3]

To prevent skin contact and
contamination of personal

clothing.

Respiratory Protection

A NIOSH/MSHA approved dust
respirator (e.g., N95) should be
used when handling the
powder form, especially if

ventilation is inadequate.[2]

To prevent inhalation of dust
particles, which can cause

respiratory irritation.[1][2]

Operational Plan for Safe Handling

Adherence to a strict operational protocol is essential to minimize risks associated with

handling Isoguvacine Hydrochloride.

Step-by-Step Handling Procedure:
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e Preparation:

Ensure the work area is clean and uncluttered.

o

[¢]

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

[¢]

Locate the nearest safety shower and eyewash station before starting work.[1]

[e]

Don the appropriate PPE as detailed in the table above.
e Handling the Compound:

o Avoid direct contact with the skin and eyes.[1]

o When handling the solid form, avoid generating dust.[3]

o If weighing the powder, do so in a containment booth or a fume hood to minimize dust
dispersion.

o For preparing solutions, add the solid to the solvent slowly to prevent splashing.
Isoguvacine hydrochloride is soluble in water (up to 100 mM) and DMSO.[4][5]

o After Handling:

o

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

[¢]

Clean the work area and any equipment used.

[e]

Remove and dispose of gloves and any other disposable PPE in a designated waste
container.

[¢]

Contaminated clothing should be removed and washed before reuse.[1]
Storage:

e Solid Form: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
Some suppliers recommend storage at room temperature, while others suggest refrigeration.

[4]
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e Solutions: Prepare solutions on the day of use if possible. If storage is necessary, store
solutions at -20°C for up to one month.[4]

Disposal Plan

Proper disposal of Isoguvacine Hydrochloride and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Disposal Procedure:
» Waste Collection:

o Collect all waste material, including unused compound and contaminated disposables
(e.g., gloves, wipes), in a clearly labeled, sealed container.

e Regulatory Compliance:

o Dispose of the waste in accordance with all applicable local, state, and federal regulations.
[1] This typically involves sending the waste to an approved hazardous waste disposal
facility.

e Method of Disposal:

o The recommended method of disposal for chemical waste is often high-temperature
incineration.[7][8]

o Do not pour Isoguvacine Hydrochloride waste down the drain or dispose of it in the
regular trash.[3][7]

Experimental Workflow: Safe Handling of
Isoguvacine Hydrochloride
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Workflow for Safe Handling of Isoguvacine Hydrochloride

1. Preparation 3. Post-Handling

Prepare well-ventilated work area (fume hood) Wash hands and exposed skin thoroughly

Don appropriate PPE:
- Gloves

- Eye Protection Clean work area and equipment
- Lab Coat
- Respirator (if needed)

Locate safety shower and eyewash station Doff and dispose of PPE correctly

2. Handling 4. Digposal

Handle Isoguvacine Hydrochloride Collect waste in a labeled, sealed container

Avoid dust generation Avoid skin and eye contact Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Isoguvacine Hydrochloride.

Physical and Chemical Properties
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Property Value

Molecular Formula CeHaNO:2 - HCI

Molecular Weight 163.60 g/mol [2]

Appearance Solid[1]

Melting Point 297°C[1]

Solubility Water (100 mM), DMSO (20 mg/mL)[4][5]
Storage Temperature Room temperature or refrigerated[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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